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The table below summarizes the key chemical and physical data for non-deuterated tridecanoic acid, which

serves as a essential reference point for understanding its deuterated analog [1] [2] [3].

Property Value / Description

Common Name Tridecanoic acid (also known as n-Tridecanoic acid, Tridecylic acid) [1] [3]

Chemical Formula C13H26O2 [1] [2] [3]

Average Molecular Weight 214.34 g/mol [1] [2]

Classification Long-chain saturated fatty acid [1] [2]

Melting Point 41 - 44.5 °C [1] [4]

Boiling Point 312 - 313 °C @ 760 mmHg [4]

Water Solubility 0.033 mg/mL (practically insoluble) [1] [4]

State White crystalline solid [1] [4]

CAS Registry Number 638-53-9 [1] [3] [4]
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While direct data on the -d9 variant is limited, the established uses of its non-labeled form in analytical

chemistry provide a clear direction for its deuterated version's application.

Application as an Internal Standard

Tridecanoic acid is widely used as an internal standard (IS) or surrogate standard in gas chromatography-

mass spectrometry (GC-MS) methods for quantifying fatty acids and other analytes [5]. The core principle is

that a known amount of the IS is added to a sample before processing; its behavior during analysis corrects

for variations in extraction and instrument response, allowing for accurate measurement of target compounds

[5].

One search result details a methodology for determining fatty acids (C8–C22) in wastewater, which

explicitly used tridecanoic acid as a surrogate internal standard [5]. The workflow can be summarized as

follows:
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Experimental workflow for fatty acid analysis using an internal standard [5].

Key Protocol Details:

Extraction: The internal standard is added to the sample, and fatty acids are extracted with

dichloromethane. Using ultrasound significantly reduces the extraction time [5].
Derivatization: The fatty acid extract is esterified using a BF₃ (boron trifluoride) methanolic
solution to create fatty acid methyl esters (FAMEs), which are more volatile and suitable for GC
analysis [5].

Analysis & Quantification: The sample is analyzed by GC-MS in Selected Ion Monitoring (SIM)
mode. This mode enhances sensitivity and allows for accurate quantification without a need for a

complex clean-up step. The method provided detection limits ranging from 0.008 to 0.016 mg/L [5].
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Information on Deuterated Variants and Next Steps

A dedicated search for "tridecanoic acid-d9" did not return specific results. However, one supplier offers

tridecanoic acid-d25, a variant with a higher degree of deuteration [6]. This indicates that deuterated forms

are indeed used in research, typically as internal standards for mass spectrometry to create a distinct mass

difference from analytes.

Supplier Example: FB-reagents offers Tridecanoic Acid-d25 (C13HD25O2) with 98% deuterium

enrichment and 99% chemical purity [6].

To find the specific compound you need:

Contact Specialized Suppliers: Reach out to manufacturers and suppliers that specialize in stable
isotope-labeled compounds or fine chemicals for research. Provide them with the exact CAS

number for tridecanoic acid-d9, if known.
Search Scientific Literature: Use academic databases to find research papers that have used

tridecanoic acid-d9. This can provide experimental protocols and potential commercial sources.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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basic-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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